Cas no 2164686-87-5 ((2,3-Dihydro-1-benzofuran-5-yl)methyl 4-methylbenzene-1-sulfonate)

(2,3-Dihydro-1-benzofuran-5-yl)methyl 4-methylbenzene-1-sulfonate structure
2164686-87-5 structure
Product Name:(2,3-Dihydro-1-benzofuran-5-yl)methyl 4-methylbenzene-1-sulfonate
CAS No:2164686-87-5
MF:C16H16O4S
MW:304.360843658447
CID:5873020
PubChem ID:165761260
Update Time:2024-01-02

(2,3-Dihydro-1-benzofuran-5-yl)methyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

    • 2164686-87-5
    • EN300-7239103
    • (2,3-dihydro-1-benzofuran-5-yl)methyl 4-methylbenzene-1-sulfonate
    • (2,3-Dihydro-1-benzofuran-5-yl)methyl 4-methylbenzene-1-sulfonate
    • Inchi: 1S/C16H16O4S/c1-12-2-5-15(6-3-12)21(17,18)20-11-13-4-7-16-14(10-13)8-9-19-16/h2-7,10H,8-9,11H2,1H3
    • InChI Key: POLOCQPWAOJKRW-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCC1C=CC2=C(C=1)CCO2

Computed Properties

  • Exact Mass: 304.07693016g/mol
  • Monoisotopic Mass: 304.07693016g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 434
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 61Ų

(2,3-Dihydro-1-benzofuran-5-yl)methyl 4-methylbenzene-1-sulfonate Pricemore >>

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